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The tables below summarize key performance metrics from recent studies, comparing supercritical CO2

dyeing with conventional aqueous dyeing and highlighting the effects of process modifications and material

choices.

Dyeing Method /
Material

Key Process
Parameter

Dye Uptake / Color
Strength (KI/S)

Color Fastness
(Typical)

Reference

Conventional Aqueous
Dyeing (PP Fabric)

Supercritical CO2 (PP
Fabric)

PP Nanocomposite
(MMT-A) in SC-CO:2

120°C, 100:1
liquor ratio [1]

120°C, 250 bar
[1]

120°C, 250 bar
[1]

Baseline (for
comparison)

Higher than
agueous baseline

[1]

Highest KIS among
PP samples [1]

Good washing,
perspiration, light
[1]

Good washing,
perspiration, light
[1]

Good washing,
perspiration, light

[1]

[1]

[1]

[1]
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. Dye Type / Experimental Performance

Process Modification ; o Reference
Fiber Condition Improvement

Use of Assist- Less soluble  130°C, 28 MPa [2] Dye uptake increased [2]
Dissolving Agents disperse from 20-30% to 60-
(Nicotinamide) dyes / PET 70% [2]
Modified Process Disperse Varies by dye Dye uptake increased [3]
(Heat Retention & dyes/ PET solubility [3] by 6.0-7.5% vs.
Stepwise Pressure standard SC-CO2
Reduction) process [3]
Affinity-Based Dye Six disperse  Prediction via IOB, Showed best affinity [4]
Selection (Disperse dyes / PET chemical potentials, and dyeability with
Red 167) surface free energy PET fiber [4]

[4]

Experimental Protocols and Methodologies

To ensure reproducible and reliable results, specific experimental setups and protocols are used in

supercritical CO2 dyeing research.

Standard Supercritical CO2 Dyeing Protocol

This general protocol is common across studies, with specific parameters varied for experimentation [1].

e Apparatus: High-pressure autoclave (e.g., 50 mL capacity), CO2 cylinder, chiller, high-pressure
pump, back-pressure regulator, temperature and speed controllers [1].

¢ Dye Preparation: Disperse dye is placed inside the vessel without dispersing agents [1].

e Substrate Loading: Fabric (e.g., PET, PP) is placed in the same vessel.

e Pressurization & Heating: The system is sealed, and COz is charged. Pre-set temperature (e.g.,
100-130°C) and pressure (e.g., 18-28 MPa) are applied [2] [1].

e Dyeing Cycle: The system is maintained at target conditions for a set time (e.g., 60 minutes) with
CO:2 circulation [1].

e Depressurization & Recovery: After dyeing, the vessel is slowly depressurized, and the dyed fabric
is removed and rinsed [1].
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Protocol for Dye Solubility Enhancement

This method physically mixes dyes with assist-dissolving agents to improve solubility in SC-COz2 [2].

e Agent Selection: Based on theoretical calculations (e.g., AIM and IGMH methods confirm hydrogen
bonding and rt-1t stacking with dyes). Nicotinamide and benzoic acid have been used, with
nicotinamide performing better [2].

e Mixture Preparation: The dye and agent are mixed using a physical grinding and mixing method
[2].

¢ Dyeing: The mixture is used in the standard SC-CO2 dyeing process. The agent reduces
intermolecular forces in the dye crystal, enhancing its solubility in SC-CO: [2].

Protocol for Modified Process (Stepwise Pressure Reduction)

This advanced protocol uses a post-dyeing step to increase final dye uptake [3].

¢ Initial Dyeing: The standard SC-CO: process is conducted to allow dye absorption into the fiber [3].

e Heat Retention: After the main dyeing cycle, temperature is maintained while pressure is reduced in
a controlled, stepwise manner [3].

e Critical Parameter: The timing and extent of pressure reduction are dye-dependent. For less soluble
dyes, pressure reduction should begin after most dye is absorbed and should not be too large [3].

Process Workflow and Dye Distribution

The following diagrams, generated using Graphviz DOT language, illustrate the core experimental workflow

and the scientific principle behind the modified dyeing process.
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Load Dye and Fabric
into Autoclave

Seal and Secure Vessel j

:

Pressurize and Heat System
(Typically 100-130°C, 18-28 MPa)

:

Maintain Conditions
with CO2 Circulation (e.g., 60 min)

l

Use Modified Process?

Begin Stepwise Pressure Reduction
While Retaining Heat

Depressurize System
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SC-COz2 Dyeing Workflow illustrates the key steps in a supercritical CO2 dyeing experiment, including the

decision point for employing the advanced stepwise pressure reduction method.
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High-Pressure Phase

Dye Molecules Absorbed
by Fiber

Controlled Pressure Reduction

Phase Distribution Shifts
Forcing More Dye into Fiber

Final Dye Uptake Increases
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Mechanism of Enhanced Dye Uptake shows how a controlled reduction in pressure after initial dyeing
shifts the phase distribution of the dye, forcing more dye molecules into the fiber and enhancing the final dye

uptake [3].
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Key Considerations for Researchers

o Dye-Fiber Affinity Prediction: Methods like Inorganic Organic Balance (10B), chemical
potentials, and surface free energy can reliably predict dye-fiber affinity, helping select optimal dyes
before experimental trials [4].

e Material Engineering Enhances Dyeability: Developing polymer hanocomposites (e.g.,
incorporating organoclay) creates more dye sites in hydrophobic fibers, significantly improving color
strength in both SC-CO:z and aqueous dyeing [1].

¢ Process Optimization is Crucial: Simply using SC-CO: is not enough. Fine-tuning parameters like
temperature, pressure, and post-dyeing steps is essential to maximize dye uptake for different
dye-fiber systems [2] [3].

Supercritical COz2 dyeing is a mature technology for PET and shows growing promise for challenging fibers
like PP, especially when combined with material science advances. The key to unlocking its full potential lies
in integrated approaches that combine optimized dye molecules, tailored process modifications, and

engineered fiber substrates.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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